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Compound of Interest

Compound Name: 3-Buten-1-ol

Cat. No.: B139374

Essential Safety and Handling Guide for 3-Buten-1-
ol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Buten-1-ol. Adherence to these
procedures is essential for ensuring laboratory safety and environmental protection. 3-Buten-1-
ol is a flammable and irritant chemical that requires careful management.

Hazards and Properties of 3-Buten-1-ol

3-Buten-1-ol, also known as allyl carbinol, is a colorless liquid that is flammable and can cause
significant skin and eye irritation.[1][2][3] It may also cause respiratory irritation and may be
harmful if inhaled or swallowed.[1][4] Understanding its properties is the first step toward safe
handling.

Table 1: Physical and Chemical Properties of 3-Buten-1-ol
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Property Value

CAS Number 627-27-0[5]

Molecular Formula CaHsO[1][5]

Molecular Weight 72.11 g/mol [3][5]

Appearance Colorless liquid[2][6]

Boiling Point 112-114 °CJ[5]

Flash Point 33 °C (91.4 °F) - closed cup[5]

Density 0.838 g/mL at 25 °CJ[5]

Solubility Soluble in water and most organic solvents.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 3-Buten-1-ol. The following table
summarizes the recommended protective equipment.

Table 2: Recommended Personal Protective Equipment for 3-Buten-1-ol
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PPE Category Specification

Chemical safety goggles are required.[1]

Contact lenses should not be worn.[1] A face
Eye and Face o

shield is also recommended for splash

protection.[7]

Chemically resistant gloves, such as neoprene

Hand "
or nitrile rubber, must be worn.[1]

Bod A lab coat or other suitable protective clothing is

0
Y necessary to prevent skin contact.[1][7]

All work should be conducted in a well-
ventilated area, preferably a certified chemical

Respiratory fume hood.[1][7] If inhalation exposure is

possible, a NIOSH-certified respirator with an

organic vapor cartridge is recommended.[1]

Operational and Disposal Plans
Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:
e Ensure a certified chemical fume hood is operational and ready for use.[7]
» Verify that a safety shower and eyewash station are accessible and functional.[1]

e Remove all potential ignition sources (e.g., open flames, hot surfaces, sparks) from the work
area.[1][8]

o Use explosion-proof electrical and ventilating equipment.[1]
o Have spill control materials, such as absorbent pads or sand, readily available.[7]
2. Safe Handling:

e Wear all required PPE as specified in Table 2.
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» Ground and bond all containers and transfer equipment to prevent static discharge.[1]
e Use only non-sparking tools.[1]

e Avoid breathing vapors or mists.[1]

e Prevent all contact with eyes and skin.[1]

o Keep the container tightly closed when not in use.[1]

e Wash hands thoroughly with soap and water after handling and before leaving the work area.

[1]
3. Storage:

o Store 3-Buten-1-ol in a cool, dry, and well-ventilated area away from heat and ignition
sources.[1][8]

o Keep containers tightly sealed and clearly labeled.[1]

o Store away from incompatible materials, particularly strong oxidizing agents.[1]

Emergency and First-Aid Procedures

In the event of an exposure or spill, immediate and correct action is required to mitigate
hazards.

1. Spill Response:
o Evacuate all non-essential personnel from the immediate area.[1]
« Eliminate all ignition sources.[1]

o Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or
vermiculite.[1][7]

» Using non-sparking tools, carefully collect the absorbed material and place it into a sealed,
labeled container for disposal as hazardous waste.[1][7]
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Ventilate the area and decontaminate the spill site thoroughly.[7]
. First-Aid Measures:

Inhalation: Move the exposed person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek medical attention.[1][9]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin with
plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[1] Remove contact lenses if present and
easy to do so.[1] Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
[1] Rinse mouth with water and seek immediate medical attention.[10]

Waste Disposal Plan

All waste containing 3-Buten-1-ol must be treated as hazardous waste.[7] Under no
circumstances should it be disposed of down the drain or in regular trash.[1][7]

. Waste Collection:

Liquid Waste: Collect all 3-Buten-1-ol waste in a designated, compatible, and clearly labeled
hazardous waste container with a secure, leak-proof cap.[7]

Solid Waste: Items contaminated with 3-Buten-1-ol (e.g., gloves, absorbent paper, pipette
tips) must be collected in a separate, labeled container for solid hazardous waste.[7]

Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., ethanol or
acetone). Collect the rinsate as liquid hazardous waste. The rinsed container can then be
disposed of according to institutional guidelines.[7]

. Temporary Storage:

Store waste containers in a designated, cool, and well-ventilated satellite accumulation area.

[7]
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Ensure waste is segregated from incompatible materials.[7]

Place all liquid waste containers in secondary containment that can hold at least 110% of the

volume of the largest container.[7]
3. Final Disposal:

The recommended disposal method for 3-Buten-1-ol is incineration at a licensed hazardous

waste facility.[1]

Ensure all disposal activities comply with local, state, and federal regulations.[1]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Buten-1-ol.
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Safe Handling Workflow for 3-Buten-1-ol
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Caption: Logical workflow for 3-Buten-1-ol handling and waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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